Cas no 2172525-21-0 (1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methylpiperidine-3-carboxylic acid)
1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methylpiperidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methylpiperidine-3-carboxylic acid
- 1-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-methylpiperidine-3-carboxylic acid
- EN300-1482804
- 2172525-21-0
-
- Inchi: 1S/C28H34N2O5/c1-4-28(5-2,24(31)30-16-10-15-27(3,18-30)25(32)33)29-26(34)35-17-23-21-13-8-6-11-19(21)20-12-7-9-14-22(20)23/h6-9,11-14,23H,4-5,10,15-18H2,1-3H3,(H,29,34)(H,32,33)
- InChI Key: HKXVJSZNUSQHSG-UHFFFAOYSA-N
- SMILES: O=C(C(CC)(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(C(=O)O)(C)C1
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 774
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 95.9Ų
1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methylpiperidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1482804-1.0g |
1-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-methylpiperidine-3-carboxylic acid |
2172525-21-0 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1482804-50mg |
1-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-methylpiperidine-3-carboxylic acid |
2172525-21-0 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1482804-100mg |
1-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-methylpiperidine-3-carboxylic acid |
2172525-21-0 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1482804-250mg |
1-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-methylpiperidine-3-carboxylic acid |
2172525-21-0 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1482804-500mg |
1-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-methylpiperidine-3-carboxylic acid |
2172525-21-0 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1482804-1000mg |
1-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-methylpiperidine-3-carboxylic acid |
2172525-21-0 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1482804-2500mg |
1-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-methylpiperidine-3-carboxylic acid |
2172525-21-0 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1482804-5000mg |
1-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-methylpiperidine-3-carboxylic acid |
2172525-21-0 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1482804-10000mg |
1-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-methylpiperidine-3-carboxylic acid |
2172525-21-0 | 10000mg |
$14487.0 | 2023-09-28 |
1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methylpiperidine-3-carboxylic acid Related Literature
-
Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methylpiperidine-3-carboxylic acid
Compound CAS No. 2172525-21-0: 1-2-Ethyl-2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}butanoyl-3-methylpiperidine-3-carboxylic Acid
The compound with CAS No. 2172525-21-0, named as 1-2-Ethyl-2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}butanoyl-3-methylpiperidine-3-carboxylic Acid, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and drug discovery. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a piperidine ring, and an ethyl substituent. The presence of these functional groups makes it a versatile building block in the synthesis of bioactive molecules.
Recent studies have highlighted the potential of this compound in peptide synthesis, where the Fmoc group serves as a protective moiety for amino acids during solid-phase synthesis. The piperidine ring, on the other hand, contributes to the molecule's stability and bioavailability, making it an ideal candidate for drug delivery systems. Researchers have also explored its role in the development of novel antibiotics and anticancer agents, leveraging its unique structural features to enhance therapeutic efficacy.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the Fmoc derivative and the subsequent coupling reaction with the piperidine moiety. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to analyze the final product, ensuring its quality and consistency.
In terms of applications, this compound has shown promise in preclinical studies as a precursor for developing bioactive peptides. Its ability to form stable amide bonds with other amino acids makes it a valuable tool in combinatorial chemistry. Additionally, its methyl-substituted piperidine ring has been found to enhance the pharmacokinetic properties of derived compounds, improving their absorption and distribution within biological systems.
Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have revealed that its Fmoc group plays a critical role in modulating the molecule's solubility and permeability, which are essential factors for drug delivery. Furthermore, quantum chemical calculations have provided insights into its electronic structure, shedding light on its reactivity and stability under various conditions.
Despite its complexity, this compound is increasingly being adopted in academic and industrial research settings due to its versatility and potential for innovation. Its integration into modern drug discovery pipelines underscores its importance as a key intermediate in organic synthesis.
2172525-21-0 (1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methylpiperidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)